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Compound of Interest

Compound Name: Propyl palmitate

Cat. No.: B1593895 Get Quote

An In-depth Technical Guide to the Thermal Properties of Propyl Palmitate

This technical guide provides a comprehensive overview of the melting point and latent heat of

fusion of propyl palmitate, tailored for researchers, scientists, and professionals in drug

development. This document adheres to stringent data presentation and visualization

standards to ensure clarity and ease of use for a technical audience.

Thermal Properties of Propyl Palmitate
Propyl palmitate, a fatty acid ester, is utilized in various applications where its thermal

properties are of critical importance. Understanding its melting point and latent heat of fusion is

essential for its application as a phase change material (PCM) in thermal energy storage, as

well as in the formulation of pharmaceuticals and other products.

Quantitative Data
The thermal properties of propyl palmitate have been determined through various analytical

methods. The following table summarizes the key quantitative data found in the literature.
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Property Value Source

Melting Point 20.00 to 21.00 °C The Good Scents Company[1]

Average Phase Transition

Temperature
18.3 °C (Industrial Grade)[2][3]

Average Latent Heat of Fusion 168.3 J/g (Industrial Grade)[2][3]

Phase Change Enthalpy (in a

composite)
up to 152.0 J/g [2][3][4][5]

Experimental Protocols
The determination of the melting point and latent heat of fusion of materials like propyl
palmitate requires precise and standardized experimental protocols. The most common and

accurate method for these measurements is Differential Scanning Calorimetry (DSC).

Determination of Melting Point and Latent Heat of
Fusion by Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique in which the difference in the

amount of heat required to increase the temperature of a sample and a reference is measured

as a function of temperature. This method allows for the precise determination of the melting

point and the heat of fusion (enthalpy of fusion).

Methodology:

Sample Preparation: A small, accurately weighed sample of propyl palmitate (typically 1-10

mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

Instrument Setup: The DSC instrument is calibrated using standard materials with known

melting points and enthalpies of fusion (e.g., indium).

Thermal Program: The sample and reference are subjected to a controlled temperature

program. A typical program involves:

An initial isothermal period to ensure thermal equilibrium.
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A heating ramp at a constant rate (e.g., 5-10 °C/min) through the melting range of the

sample.

A final isothermal period.

Data Acquisition: The instrument measures the heat flow to the sample relative to the

reference. During melting, the sample absorbs additional heat (latent heat of fusion),

resulting in an endothermic peak on the DSC thermogram.

Data Analysis:

Melting Point: The melting point is typically determined as the onset temperature or the

peak temperature of the melting endotherm.

Latent Heat of Fusion (ΔHfus): The latent heat of fusion is calculated by integrating the

area of the melting peak. The instrument's software performs this calculation, providing the

enthalpy change in Joules per gram (J/g).

A comprehensive evaluation of the melting points of various fatty acids and their esters,

including propyl esters, has been conducted using DSC, highlighting the reliability of this

technique.[6][7]

Visualization of Experimental Workflow
The following diagram illustrates the general experimental workflow for determining the thermal

properties of propyl palmitate using Differential Scanning Calorimetry.
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Sample Preparation

DSC Analysis Data Analysis

ResultsWeigh Propyl Palmitate (1-10 mg) Hermetically Seal in Aluminum Pan

Load Sample and Reference PansCalibrate DSC with Standard Run Controlled Heating Program (e.g., 5-10 °C/min) Record Heat Flow vs. Temperature Analyze DSC Thermogram

Determine Melting Point (°C)

Calculate Latent Heat of Fusion (J/g)

Click to download full resolution via product page

Workflow for Thermal Analysis of Propyl Palmitate by DSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Propyl palmitate melting point and latent heat of fusion].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593895#propyl-palmitate-melting-point-and-latent-
heat-of-fusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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